Cas no 2227790-60-3 (rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227790-60-3
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 5837976
• PubChem ID: 94767691
• Update Time: 2025-11-01

rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227790-60-3
• EN300-1802556

• Inchi： 1S/C14H18O2/c1-8-5-6-10(9(2)7-8)11-12(13(15)16)14(11,3)4/h5-7,11-12H,1-4H3,(H,15,16)/t11-,12+/m1/s1
• InChI Key： HQJIPIBSHBXCLF-NEPJUHHUSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CC(C)=CC=2C)C1(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Analysis of rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227790-60-3)

The compound rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227790-60-3) is a cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique cyclopropane ring structure and carboxylic acid functional group make it a versatile intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its stereochemical properties, which are critical for chiral synthesis and drug development.

In recent years, the demand for chiral building blocks like rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has surged, driven by advancements in asymmetric catalysis and green chemistry. This compound's stereospecificity aligns with the growing focus on sustainable synthesis methods, a hot topic in both academic and industrial research. Its CAS No. 2227790-60-3 is frequently searched in databases like SciFinder and Reaxys, highlighting its relevance in modern chemical studies.

The 2,4-dimethylphenyl moiety in this compound contributes to its lipophilicity, a property highly valued in medicinal chemistry for improving drug bioavailability. Additionally, the dimethylcyclopropane core enhances metabolic stability, making it a promising candidate for pharmaceutical intermediates. These attributes have sparked discussions on platforms like ResearchGate and LinkedIn, where scientists debate its potential in next-generation therapeutics.

From an agrochemical perspective, rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid exhibits structural similarities to pyrethroid precursors, a class of compounds widely used in crop protection. This connection has led to exploratory studies on its efficacy as a biopesticide, addressing the global push for eco-friendly alternatives to traditional pesticides. Such applications are particularly relevant given the rising interest in precision agriculture and sustainable farming practices.

Analytical techniques like NMR spectroscopy and HPLC are essential for characterizing this compound, ensuring its purity and stereochemical integrity. The carboxylic acid group also allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This flexibility makes CAS No. 2227790-60-3 a valuable asset in combinatorial chemistry libraries.

In conclusion, rac-(1R,3R)-3-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a compelling case study in the intersection of chiral synthesis, drug discovery, and sustainable chemistry. Its multifaceted applications and structural novelty position it as a compound of enduring interest in both academic and industrial settings.